Cas no 1191905-07-3 (Methyl 1-((6-methoxypyridin-3-yl)methyl)-1H-indole-6-carboxylate)

• Product Name: Methyl 1-((6-methoxypyridin-3-yl)methyl)-1H-indole-6-carboxylate
• CAS No: 1191905-07-3
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 2853749
• PubChem ID: 58213802
• Update Time: 2025-06-14

Methyl 1-((6-methoxypyridin-3-yl)methyl)-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1608859
• LCDUUMBCULDJKX-UHFFFAOYSA-N
• Methyl1-((6-methoxypyridin-3-yl)methyl)-1H-indole-6-carboxylate
• Methyl 1-((6-methoxypyridin-3-yl)methyl)-1H-indole-6-carboxylate
• 1191905-07-3
• methyl 1-[(6-methoxypyridin-3-yl)methyl]-1H-indole-6-carboxylate

• Inchi： 1S/C17H16N2O3/c1-21-16-6-3-12(10-18-16)11-19-8-7-13-4-5-14(9-15(13)19)17(20)22-2/h3-10H,11H2,1-2H3
• InChI Key： LCDUUMBCULDJKX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2C=CN(CC3C=NC(=CC=3)OC)C=2C=1)=O

Computed Properties

• Exact Mass: 296.11609238Da
• Monoisotopic Mass: 296.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Methyl 1-((6-methoxypyridin-3-yl)methyl)-1H-indole-6-carboxylate

Comprehensive Overview of Methyl 1-((6-methoxypyridin-3-yl)methyl)-1H-indole-6-carboxylate (CAS No. 1191905-07-3)

Methyl 1-((6-methoxypyridin-3-yl)methyl)-1H-indole-6-carboxylate (CAS No. 1191905-07-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique indole and pyridine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural complexity and functional groups make it a valuable candidate for drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs). Researchers are increasingly exploring its potential in cancer therapeutics and neurodegenerative disease applications, aligning with current trends in precision medicine.

The growing interest in Methyl 1-((6-methoxypyridin-3-yl)methyl)-1H-indole-6-carboxylate is reflected in its frequent appearance in high-throughput screening libraries and combinatorial chemistry studies. Its CAS No. 1191905-07-3 is often searched in databases like PubChem and Reaxys, highlighting its relevance in structure-activity relationship (SAR) analyses. With the rise of AI-driven drug design, this compound's molecular properties are being computationally modeled to predict its binding affinities and metabolic stability, addressing common queries about its bioavailability and ADME (Absorption, Distribution, Metabolism, Excretion) profiles.

From a synthetic chemistry perspective, Methyl 1-((6-methoxypyridin-3-yl)methyl)-1H-indole-6-carboxylate exemplifies the convergence of heterocyclic chemistry and medicinal chemistry. Its methoxy and ester functionalities offer sites for further derivatization, making it a hotspot for lead optimization projects. Recent publications have emphasized its role in developing small-molecule probes for studying enzyme mechanisms, a topic frequently discussed in chemical biology forums. Additionally, its stability under physiological conditions has sparked investigations into its utility as a fluorescence marker or molecular scaffold.

Environmental and regulatory considerations are also pivotal in discussions about CAS No. 1191905-07-3. As sustainability gains traction in chemical industries, researchers are evaluating greener synthesis routes for this compound, such as catalytic C-H activation or microwave-assisted reactions. These methods align with the green chemistry principles often searched by academic and industrial users. Furthermore, its non-hazardous classification under current REACH and EPA guidelines ensures its accessibility for global research initiatives.

In conclusion, Methyl 1-((6-methoxypyridin-3-yl)methyl)-1H-indole-6-carboxylate (CAS No. 1191905-07-3) represents a nexus of innovation in drug development and material science. Its multifaceted applications—from targeted therapy to chemical sensors—underscore its importance in contemporary research. As demand for tailor-made intermediates grows, this compound is poised to remain a focal point in scientific literature and patent filings, driven by its adaptability and relevance to cutting-edge biotechnological advancements.